N-(2-hydroxycyclohexyl)-N-methyl-2-(4-methylphenoxy)acetamide

• IUPAC Name: N-(2-hydroxycyclohexyl)-N-methyl-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C16H23NO3/c1-12-7-9-13(10-8-12)20-11-16(19)17(2)14-5-3-4-6-15(14)18/h7-10,14-15,18H,3-6,11H2,1-2H3
• InChI Key: LDLZLVLORFEUHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)N(C)C2CCCCC2O
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

N-(2-hydroxycyclohexyl)-N-methyl-2-(4-methylphenoxy)acetamide, also known as HCA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. HCA is a synthetic compound that is structurally similar to capsaicin, the active component in chili peppers.

Mechanism of Action

The mechanism of action of N-(2-hydroxycyclohexyl)-N-methyl-2-(4-methylphenoxy)acetamide is not fully understood. However, it is believed to act on the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in the sensation of pain and inflammation. This compound is thought to activate TRPV1, leading to the release of neurotransmitters that inhibit pain signals.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in the gut, as well as inhibit the growth of cancer cells. This compound has also been shown to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2-hydroxycyclohexyl)-N-methyl-2-(4-methylphenoxy)acetamide in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its effects.

Future Directions

There are a number of future directions for research on N-(2-hydroxycyclohexyl)-N-methyl-2-(4-methylphenoxy)acetamide. One area of research could be to further investigate its potential use as a pain reliever. Another area of research could be to investigate its potential use in the treatment of other inflammatory conditions, such as arthritis. Additionally, more research could be done to better understand its mechanism of action, which could lead to the development of more effective treatments.

Synthesis Methods

N-(2-hydroxycyclohexyl)-N-methyl-2-(4-methylphenoxy)acetamide is synthesized through a multistep procedure that involves the condensation of 4-methylphenol and cyclohexanone to form 4-methylphenylcyclohexanone. This intermediate is then reacted with methylamine and chloroacetyl chloride to form this compound.

Scientific Research Applications

N-(2-hydroxycyclohexyl)-N-methyl-2-(4-methylphenoxy)acetamide has been studied extensively for its potential therapeutic applications. One of the major areas of research has been its use as a pain reliever. This compound has been shown to have analgesic effects in animal models of pain. It has also been studied for its potential use in the treatment of inflammatory bowel disease, as it has been shown to reduce inflammation in the gut.